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Compound of Interest

4-Hydroxy-5-methylisophthalic
Compound Name:

acid
CAS No.: 4365-31-5
Cat. No.: B175720

Get Quote

Executive Summary

Immediate Action Required: 4-Hydroxy-5-methylisophthalic acid (CAS: 4365-31-5) is a
substituted aromatic acid possessing both phenolic and carboxylic acid functionalities. It poses
risks of severe eye irritation (H319) and respiratory tract irritation (H335).

Core Disposal Directive: Do NOT dispose of this compound down the drain. Despite its acidity,
the aromatic ring structure resists rapid biodegradation in standard municipal water treatment.
All waste must be collected for high-temperature incineration via a licensed hazardous waste
contractor.

Chemical Profile & Hazard Identification

Understanding the molecular structure is the first step in safe disposal. The presence of the
phenolic hydroxyl group at the 4-position increases the compound's reactivity toward oxidizing
agents compared to unsubstituted isophthalic acid.
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Specification

Operational Implication

Chemical Name

4-Hydroxy-5-methylisophthalic

Labeling requirement

acid
Unique identifier for waste
CAS Number 4365-31-5 )
manifests
Carbon-rich; suitable for
Molecular Formula CoHsOs

incineration

Physical State

Solid (White to off-white

powder)

Dust inhalation risk; requires
N95/P100 mask

Acidity (pKa)

~3.5 - 4.5 (Carboxylic groups)

Corrosive to mucous
membranes; lowers pH of

waste streams

Key Hazards

Irritant (Skin/Eye/Lung)

H315, H319, H335

Incompatibilities

Strong Oxidizers, Strong
Bases

Risk of exothermic reaction

Personal Protective Equipment (PPE) Matrix

Rationale: Standard latex gloves are often insufficient for phenolic compounds, which can

permeate rapidly.

e Hand Protection:Nitrile Rubber gloves (minimum thickness 0.11 mm). Double-gloving is

recommended during spill cleanup.

» Eye Protection: Chemical safety goggles (ANSI Z87.1 compliant). Safety glasses are

insufficient due to the risk of fine dust generation.

e Respiratory Protection: If handling >10g of powder outside a fume hood, use a NIOSH-

approved N95 particulate respirator.

e Body Protection: Standard laboratory coat; closed-toe shoes.

Disposal Decision Logic
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The following workflow illustrates the decision-making process for segregating 4-Hydroxy-5-

methylisophthalic acid waste.

Waste Generation
(4-Hydroxy-5-methylisophthalic acid)

Solid / Powder

Collect in Wide-Mouth
HDPE Container

Physical State?

Liquid / Solution

Solvent Base?

Organic Solvent
(e.g., MeOH, DMSO)

Aqueous Solution

Label: 'Solid Organic Waste'

(Hazard: Irritant)

Segregate: Halogenated vs.
Non-Halogenated

Check pH

(Do NOT Drain Pour)

Ship for Incineration
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Figure 1: Decision logic for segregating waste streams based on physical state and solvent
matrix.

Detailed Disposal Protocols
Scenario A: Solid Waste (Pure Compound)

Causality: Solid organic acids can create localized high-acidity zones if wetted. They must be
isolated to prevent accidental reaction with incompatible waste (e.g., oxidizers).

e Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is
acceptable but poses a breakage risk.

o Transfer: Transfer the solid using a chemically resistant spatula. Avoid generating dust.[1][2]

[31[4]

o Labeling: Affix a hazardous waste label.
o Constituents: "4-Hydroxy-5-methylisophthalic acid".[5][6][7]
o Hazard Checkbox: "Irritant".

» Storage: Store in the "Solid Organic Waste" satellite accumulation area until pickup.

Scenario B: Aqueous Solutions & Elementary
Neutralization

Regulatory Insight: Under US EPA RCRA guidelines, "Elementary Neutralization" is permitted
in some contexts, but for this specific aromatic compound, neutralization for drain disposal is
discouraged due to aquatic toxicity concerns of phenol derivatives.

o Collection: Collect aqueous solutions in a carboy designated for "Aqueous Organic Waste."

e pH Adjustment (For Stability Only): If the solution is highly acidic (pH < 2), it is classified as
Characteristic Waste D002. You may carefully adjust the pH to 5-9 using dilute Sodium
Hydroxide (NaOH) to reduce corrosion risks to the storage container.
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o Warning: This reaction is exothermic. Add base slowly with stirring.
o Disposal: Cap tightly and tag for incineration.

Scenario C: Organic Solvent Mixtures

Causality: This compound is often used in organic synthesis with solvents like Methanol or
DMSO.

e Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,
Methanol).

o Bulking: Pour into the appropriate solvent waste carboy.

o Compatibility Check: Ensure the waste carboy does not contain strong oxidizers (e.g., Nitric
Acid waste), as the phenolic moiety in 4-H-5-MIPA can react vigorously.

Emergency Spill Response

In the event of a spill, speed and containment are critical to prevent migration into floor drains.

1. ASSESS 2. PROTECT 3. CONTAIN 4. CLEAN 5. DECON
Identify Substance & Don PPE (Nitrile, > Isolate Area & Wet Sweep or Wash Surface with
Volume Goggles, N95) Cover Drains Absorb Liquid Soap & Water

Click to download full resolution via product page
Figure 2: Five-step emergency response protocol for laboratory spills.
Specific Cleanup Steps:

o Powder Spills: Do not dry sweep, as this generates irritant dust. Cover the powder with a
damp paper towel or use a HEPA-filtered vacuum if available. Scoop the damp material into
a waste container.[4]

 Liquid Spills: Cover with an inert absorbent (vermiculite or clay). Do not use combustible
materials like sawdust if the solvent is flammable.
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+ Decontamination: Wipe the surface with a mild detergent solution. The phenol group can
leave a residue; a second wipe with 70% ethanol may be required for final cleaning.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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